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Abstract

Pentachloroethane (CzHClIs) is a non-flammable, high-boiling liquid that historically found
application as a non-polar solvent.[1] Its utility in organic synthesis is now severely limited due
to significant toxicity concerns and the availability of safer, more effective alternatives.[2] These
application notes provide a comprehensive overview of the physicochemical properties of
pentachloroethane, its historical applications as a solvent, detailed safety and handling
protocols, and a discussion on the chemical reactivity that largely precludes its use in modern
organic synthesis.

Physicochemical Properties

Pentachloroethane is a colorless liquid with a characteristic chloroform-like odor.[1][2] It is
miscible with most common organic solvents such as ethanol and ether, but has very low
solubility in water.[1] Its high density and boiling point were properties that were historically
leveraged in certain applications.

Table 1: Physicochemical Properties of Pentachloroethane
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Property Value Reference
Molecular Formula C2HClIs [1]
Molecular Weight 202.3 g/mol [1]
Appearance Colorless liquid [11[2]

Odor Chloroform-like, sweetish [1112]
Boiling Point 161-162 °C [1]

Melting Point -29 °C [2]

Density 1.67 g/cm3 at 20 °C [1]
Solubility in Water 0.05% (w/w) at 20 °C [2]

Vapor Pressure 3 mmHg at 20 °C [2]

Historical Applications in Organic Synthesis

Historically, pentachloroethane was used as a solvent for a limited range of non-polar
compounds and polymers. Its use in contemporary organic synthesis is virtually non-existent.

Solvent for Non-Polar Compounds

Pentachloroethane was employed as a solvent for oils, greases, gums, and resins.[1][3] Its
non-polar nature and high boiling point made it suitable for dissolving these substances,
particularly in applications like metal cleaning and the separation of coal from impurities.[1][2]

Polymer Chemistry

Pentachloroethane was historically used as a solvent for cellulose acetate and certain
cellulose ethers.[1][3]

Experimental Protocol (Historical Context): Dissolution of Cellulose Acetate

Disclaimer: This protocol is for informational purposes only and is not recommended for current
practice due to the hazards associated with pentachloroethane.
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o Preparation: In a well-ventilated fume hood, a known weight of dry cellulose acetate is
placed in a three-necked round-bottom flask equipped with a mechanical stirrer, a
condenser, and a nitrogen inlet.

o Dissolution: Pentachloroethane is added to the flask to achieve the desired concentration.
e Heating: The mixture is gently heated to 60-80 °C with continuous stirring.
o Observation: The dissolution process is monitored until a clear, viscous solution is obtained.

o Cooling: The solution is allowed to cool to room temperature under a nitrogen atmosphere.

Precursor for Tetrachloroethylene

A significant industrial use of pentachloroethane was as an intermediate in the synthesis of
tetrachloroethylene through dehydrochlorination.[2] This reaction is typically carried out at
elevated temperatures, sometimes with a catalyst.

Reaction Scheme: Dehydrochlorination of Pentachloroethane
CHCI2CCIs - CCl2=CCl2 + HCI
Caption: Dehydrochlorination of pentachloroethane to tetrachloroethylene.

Limitations and Chemical Reactivity

The utility of pentachloroethane as an inert solvent in organic synthesis is severely hampered
by its reactivity under various conditions.

Reaction with Bases and Metals

Pentachloroethane reacts violently with strong bases and powdered metals.[4] These
reactions can lead to the formation of explosive chloroacetylenes. This reactivity precludes its
use in reactions involving strong bases (e.g., organometallic reagents, deprotonation reactions)
or reactive metals.

Thermal Decomposition
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When heated to decomposition, pentachloroethane emits highly toxic fumes of hydrogen
chloride and phosgene.[1][4] This thermal instability poses a significant risk, especially for
reactions requiring high temperatures.

Reaction with Lewis Acids

Decomposition of pentachloroethane can be induced by Lewis acids such as aluminum
chloride, leading to the formation of chloroform.[1] This decomposition pathway makes it
unsuitable as a solvent for reactions that employ Lewis acid catalysts, such as Friedel-Crafts
reactions.

Safety, Handling, and Disposal

Pentachloroethane is highly toxic and poses significant health and environmental risks. Strict
adherence to safety protocols is mandatory.

Table 2: Hazard Information for Pentachloroethane

Hazard Description

Toxic by inhalation, ingestion, and skin
Toxicity absorption.[1][2] May cause damage to the

central nervous system, liver, and kidneys.[4]

Carcinogenicity Suspected of causing cancer.

Environmental Hazard Toxic to aquatic life with long-lasting effects.[2]

Reacts violently with strong bases and
Reactivity powdered metals.[4] Decomposes on heating to

produce toxic fumes.[1][4]

Personal Protective Equipment (PPE)

o Respiratory Protection: A full-face respirator with an organic vapor cartridge is required.
o Hand Protection: Chemical-resistant gloves (e.g., Viton®, Barrier®) must be worn.

o Eye Protection: Chemical safety goggles and a face shield are necessary.
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o Skin and Body Protection: A chemically resistant apron or full-body suit should be worn.

Handling Procedures

» All work with pentachloroethane must be conducted in a certified chemical fume hood with
a tested and reliable face velocity.

» Avoid heating pentachloroethane, especially in the presence of incompatible materials.
e Ensure all equipment is dry and free from contaminants before use.

e Ground and bond containers when transferring material to prevent static discharge.

Disposal

Pentachloroethane is classified as a hazardous waste. All waste containing
pentachloroethane must be collected in properly labeled, sealed containers and disposed of
through a licensed hazardous waste disposal facility. Do not dispose of pentachloroethane
down the drain or with general waste.

Diagrams
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General Workflow for Handling Pentachloroethane
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Caption: General workflow for handling pentachloroethane.
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Solvent Selection Logic
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Caption: Decision-making process for solvent selection.

Conclusion

While pentachloroethane possesses physical properties that might appear suitable for certain
applications in organic synthesis, its high toxicity, environmental hazards, and undesirable
reactivity render it an obsolete and dangerous choice for modern laboratory and industrial use.
The information presented here serves to inform researchers of its historical context and to
strongly advise against its use in favor of safer, more sustainable, and more effective solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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